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Compound of Interest

Compound Name: 6-Epiharpagide

Cat. No.: B15073523 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
6-Epiharpagide, an iridoid glycoside, is a natural product of significant interest within the

scientific community due to its potential therapeutic applications. A thorough understanding of

its physicochemical properties is fundamental for its isolation, characterization, and formulation

in drug development. This technical guide provides a comprehensive overview of the known

physicochemical characteristics of 6-Epiharpagide, outlines detailed experimental protocols for

their determination, and explores a potential signaling pathway relevant to its biological activity.

Physicochemical Data
While extensive experimental data for 6-Epiharpagide is not widely published, the following

table summarizes its known properties. Iridoid glycosides, as a class, are typically crystalline

solids with high melting points and are generally soluble in polar solvents like water and

alcohols.
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Property Value Source

Molecular Formula C₁₅H₂₄O₁₀ Commercial Supplier Data

Molecular Weight 364.35 g/mol Commercial Supplier Data

Melting Point

Not available. Iridoid

glycosides generally have high

melting points, for example,

the related compound Aucubin

has a melting point of 181 °C.

[1]

General Chemical Knowledge

Boiling Point

Not available. Likely to

decompose at high

temperatures.

General Chemical Knowledge

Solubility
Soluble in water and alcohols

(e.g., methanol, ethanol).[1]
General Chemical Knowledge

pKa Not available. General Chemical Knowledge

Experimental Protocols
Due to the limited availability of specific experimental data for 6-Epiharpagide, this section

provides detailed methodologies for determining its key physicochemical properties.

Determination of Melting Point
The melting point of a solid crystalline substance is a key indicator of its purity.

Methodology: Capillary Melting Point Method

Sample Preparation: The 6-Epiharpagide sample must be thoroughly dried and finely

powdered to ensure uniform heat distribution.[2]

Capillary Tube Loading: A small amount of the powdered sample is packed into a capillary

tube, sealed at one end, to a height of 2-3 mm.
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Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.[3][4]

Heating: The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) to allow for

thermal equilibrium.[3]

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the entire solid phase has liquefied (completion of melting) are

recorded. This range is the melting point of the substance.[3]

Purity Assessment: A sharp melting range (typically ≤ 2°C) is indicative of a pure compound.

[5]
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Sample Preparation Measurement

Dry Sample Powder Sample Load Capillary Heat in Apparatus Observe Melting Record Temperature Range
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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